Cas no 438548-11-9 (4-Methoxy-6-chlorobenzothiazole-2-carbonitrile)

• Product Name: 4-Methoxy-6-chlorobenzothiazole-2-carbonitrile
• CAS No: 438548-11-9
• MF: C₉H₅ClN₂OS
• MW: 224.66679930687
• CID: 327203
• Update Time: 2023-08-02

4-Methoxy-6-chlorobenzothiazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarbonitrile,6-chloro-4-methoxy-
• 2-Benzothiazolecarbonitrile,6-chloro-4-methoxy-(9CI)
• 4-Methoxy-6-chlorobenzothiazole-2-carbonitrile
• 6-chloro-4-methoxybenzo[d]thiazole-2-carbonitrile
• 6-chloro-4-methoxy-1,3-benzothiazole-2-carbonitrile

• Inchi： 1S/C9H5ClN2OS/c1-13-6-2-5(10)3-7-9(6)12-8(4-11)14-7/h2-3H,1H3
• InChI Key： HDDHSDXEMPWQSH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=C(C=1)SC(C#N)=N2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Topological Polar Surface Area: 74.2